Cas no 2228823-13-8 (2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228823-13-8
• MF: C₈H₁₆FNO₂S
• MW: 209.281544685364
• CID: 5960202
• PubChem ID: 165967896
• Update Time: 2025-06-11

2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1671447
• 2-(1-methylpiperidin-4-yl)ethane-1-sulfonyl fluoride
• 2228823-13-8
• 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H16FNO2S/c1-10-5-2-8(3-6-10)4-7-13(9,11)12/h8H,2-7H2,1H3
• InChI Key： YXQCCSCJPQPDRH-UHFFFAOYSA-N
• SMILES： S(CCC1CCN(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 209.08857809g/mol
• Monoisotopic Mass: 209.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228823-13-8)

2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2228823-13-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic transformations and as intermediates in the development of bioactive molecules. The structural features of this compound, particularly the presence of a piperidine ring and a sulfonyl fluoride moiety, make it a valuable building block for designing novel therapeutic agents.

The sulfonyl fluoride group is a key functional moiety in organic synthesis, known for its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of various substituents, making it an indispensable tool in medicinal chemistry. In particular, sulfonyl fluorides have been extensively used in the synthesis of sulfonamides, which are a major class of pharmacologically active compounds. The fluorine atom in the sulfonyl group enhances the metabolic stability and binding affinity of drug candidates, contributing to their improved pharmacokinetic profiles.

The 1-methylpiperidin-4-yl substituent in the compound's structure imparts specific steric and electronic properties that can influence the biological activity of derivatives. Piperidine derivatives are well-documented in drug discovery due to their ability to mimic natural amino acid structures and interact favorably with biological targets. The methyl group at the 1-position of the piperidine ring further modulates the electronic distribution and conformational flexibility of the molecule, which can be critical for optimizing drug-like properties such as solubility, permeability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel scaffolds for treating various diseases, including cancer, inflammation, and infectious diseases. The compound 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride has emerged as a promising intermediate in this context. Its unique structural features make it suitable for generating libraries of diverse compounds for high-throughput screening (HTS). Several studies have demonstrated its utility in constructing kinase inhibitors, which are crucial targets in oncology research. For instance, derivatives of this compound have been shown to exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

One notable application of 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride is in the synthesis of protease inhibitors. Proteases play essential roles in various biological processes, and their inhibition has therapeutic potential in conditions such as HIV/AIDS and cystic fibrosis. The sulfonyl fluoride group facilitates the formation of covalent bonds with protease active sites, leading to highly selective inhibition. Recent advances in medicinal chemistry have leveraged this compound to develop next-generation protease inhibitors with improved efficacy and reduced side effects.

The pharmaceutical industry has also explored the use of 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride as a precursor for designing novel antibiotics. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new classes of antimicrobial agents. Sulfonyl fluoride-containing compounds have shown promise in disrupting bacterial cell wall synthesis and metabolic pathways. Researchers have reported promising results from derivatives of this compound that exhibit broad-spectrum antibacterial activity against resistant strains.

From a synthetic chemistry perspective, 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride serves as a versatile intermediate for constructing more complex molecules through various transformations. The sulfonyl fluoride group can be selectively displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity has been exploited to generate libraries of sulfonamides and other heterocyclic compounds with potential therapeutic applications.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to introduce fluorine atoms into molecular structures can significantly alter physicochemical properties and biological activities. For example, fluorine atoms can enhance lipophilicity, improve metabolic stability, and increase binding affinity at target proteins. The compound 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride exemplifies these benefits, making it an attractive candidate for further development.

In conclusion,2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228823-13-8) is a multifaceted chemical entity with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its role in advancing therapeutic interventions is likely to expand further.